4-[(E)-Benzylideneamino]-2-hydroxybenzoic acid

• CAS No.: 61676-86-6
• Molecular Formula: C14H11NO3
• Molecular Weight: 241.24 g/mol
• IUPAC Name: 4-(benzylideneamino)-2-hydroxybenzoic acid
• InChI: InChI=1S/C14H11NO3/c16-13-8-11(6-7-12(13)14(17)18)15-9-10-4-2-1-3-5-10/h1-9,16H,(H,17,18)
• InChI Key: TVLOPRBOTLNFPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=NC2=CC(=C(C=C2)C(=O)O)O

Description

4-[(E)-Benzylideneamino]-2-hydroxybenzoic acid is an organic compound that belongs to the class of hydroxybenzoic acids These compounds are known for their aromatic carboxylic acid structure, which includes a benzene ring substituted with a carboxyl group and a hydroxyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(E)-Benzylideneamino]-2-hydroxybenzoic acid typically involves the condensation reaction between 2-hydroxybenzoic acid (salicylic acid) and benzaldehyde. The reaction is carried out under acidic or basic conditions to facilitate the formation of the Schiff base. The general reaction scheme is as follows:

Condensation Reaction:

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would include optimization of reaction conditions to maximize yield and purity, as well as the use of industrial-grade equipment for mixing, heating, and purification.

Chemical Reactions Analysis

Types of Reactions

4-[(E)-Benzylideneamino]-2-hydroxybenzoic acid can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding quinones.

Reduction: The benzylideneamino group can be reduced to form amines.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Electrophilic reagents like nitric acid (HNO3) for nitration or bromine (Br2) for bromination.

Major Products Formed

Oxidation: Formation of quinones.

Reduction: Formation of amines.

Substitution: Formation of nitro or halogenated derivatives.

Scientific Research Applications

4-[(E)-Benzylideneamino]-2-hydroxybenzoic acid has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Investigated for its potential therapeutic effects, such as anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-[(E)-Benzylideneamino]-2-hydroxybenzoic acid involves its interaction with various molecular targets and pathways. For instance, its antioxidant properties are attributed to its ability to scavenge free radicals and inhibit oxidative stress. The compound may also interact with specific enzymes or receptors, modulating their activity and leading to therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

Salicylic Acid: A simpler hydroxybenzoic acid with well-known anti-inflammatory and analgesic properties.

Benzaldehyde: A precursor in the synthesis of 4-[(E)-Benzylideneamino]-2-hydroxybenzoic acid, known for its use in flavoring and fragrance industries.

Uniqueness

4-[(E)-Benzylideneamino]-2-hydroxybenzoic acid is unique due to its combined structural features of both salicylic acid and benzaldehyde, which confer distinct chemical reactivity and potential biological activities. This makes it a valuable compound for research and industrial applications.